4,5-dibromo-2-fluorobenzene-1-sulfonamide
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Overview
Description
4,5-Dibromo-2-fluorobenzene-1-sulfonamide (DBFS) is an organosulfonamide compound consisting of a benzene ring with a bromine and a fluorine atom on the 4th and 5th carbon atoms, respectively, and a sulfonamide group attached to the 1st carbon atom. It is a colorless to yellowish solid that is soluble in water and organic solvents. DBFS has a variety of applications in scientific research, including as a reagent in organic synthesis, and as a tool for studying biochemical and physiological processes.
Scientific Research Applications
- Application : 4,5-dibromo-2-fluorobenzene-1-sulfonamide serves as a valuable substrate in Suzuki-Miyaura reactions. These reactions involve coupling arylboronic acids with the brominated fluorobenzene, leading to the synthesis of fluorinated para-terphenyls .
- Application : Researchers have used this compound in the preparation of functionalized polymers. For instance, it has been employed in the synthesis of 1,2,4,5-tetrakis(phosphino)-3,6-difluorobenzenes, which can serve as ligands in coordination chemistry .
Suzuki-Miyaura Cross-Coupling Reactions
Polymer Synthesis
Mechanism of Action
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis of 4,5-dibromo-2-fluorobenzene-1-sulfonamide can be achieved through a multi-step process involving bromination, fluorination, and sulfonation reactions.", "Starting Materials": [ "2-bromo-4,5-difluorobenzene", "sulfuric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "bromine", "acetic acid", "ammonium hydroxide", "sulfanilamide" ], "Reaction": [ "Step 1: Bromination of 2-bromo-4,5-difluorobenzene with bromine in acetic acid to yield 4,5-dibromo-2,3-difluorobenzene", "Step 2: Fluorination of 4,5-dibromo-2,3-difluorobenzene with ammonium hydroxide and sodium nitrite to yield 4,5-dibromo-2-fluorobenzene", "Step 3: Sulfonation of 4,5-dibromo-2-fluorobenzene with sulfuric acid and sodium sulfite to yield 4,5-dibromo-2-fluorobenzenesulfonic acid", "Step 4: Conversion of 4,5-dibromo-2-fluorobenzenesulfonic acid to 4,5-dibromo-2-fluorobenzene-1-sulfonamide by reacting with sulfanilamide and sodium hydroxide" ] } | |
CAS RN |
1208075-54-0 |
Molecular Formula |
C6H4Br2FNO2S |
Molecular Weight |
333 |
Purity |
95 |
Origin of Product |
United States |
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